![molecular formula C7H7N5 B6203894 pyrido[3,2-d]pyrimidine-2,4-diamine CAS No. 1955-75-5](/img/no-structure.png)
pyrido[3,2-d]pyrimidine-2,4-diamine
Description
Pyrido[3,2-d]pyrimidine-2,4-diamine is a compound with the CAS Number: 1955-75-5 . It has a molecular weight of 161.17 and is stored at room temperature . This compound is a powder in physical form . It has been identified as a kinase inhibitor targeting all members of the HER family . It has shown a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities .
Synthesis Analysis
The synthesis of pyrido[3,2-d]pyrimidine-2,4-diamine involves various methods. One such method involves the reductive condensation of 6-cyano-5-methyl-pyrido[2,3-d]pyrimidine-2,4-diamine with 3,4,5-trimethoxyaniline in the presence of Raney Ni 70% in acetic acid . Another method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12 .Molecular Structure Analysis
The molecular structure of pyrido[3,2-d]pyrimidine-2,4-diamine is complex and involves a combination of pyrimidine and pyridine rings . Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings .Chemical Reactions Analysis
The chemical reactions involving pyrido[3,2-d]pyrimidine-2,4-diamine are diverse. One such reaction involves the intramolecular cyclisation of suitably functionalised pyrimidine-2,4-diones to yield novel furo[2″,3″:4′,5′]isoxazolo[3′,4′:4,5]pyrido[2,3-d]pyrimidines .Physical And Chemical Properties Analysis
Pyrido[3,2-d]pyrimidine-2,4-diamine is a powder in physical form . It has a molecular weight of 161.17 . It is stored at room temperature .Mechanism of Action
Pyrido[3,2-d]pyrimidine-2,4-diamine acts as an ATP-competitive and highly selective PI3Kδ inhibitor . It targets various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors .
Future Directions
Pyrido[3,2-d]pyrimidine-2,4-diamine is an emerging scaffold in medicinal chemistry with a broad spectrum of activities . It has been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials . The future directions of this compound could involve further exploration of its therapeutic potential and the development of new selective, effective, and safe anticancer agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pyrido[3,2-d]pyrimidine-2,4-diamine involves the condensation of 2-aminopyridine with 2,4-dichloropyrimidine followed by reduction of the resulting intermediate.", "Starting Materials": [ "2-aminopyridine", "2,4-dichloropyrimidine", "Sodium borohydride", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: Dissolve 2-aminopyridine in methanol and add 2,4-dichloropyrimidine dropwise with stirring.", "Step 2: Heat the reaction mixture at reflux for 24 hours.", "Step 3: Cool the reaction mixture and filter the precipitate.", "Step 4: Dissolve the precipitate in acetic acid and add sodium borohydride.", "Step 5: Heat the reaction mixture at reflux for 4 hours.", "Step 6: Cool the reaction mixture and filter the precipitate.", "Step 7: Wash the precipitate with water and dry to obtain pyrido[3,2-d]pyrimidine-2,4-diamine." ] } | |
CAS RN |
1955-75-5 |
Product Name |
pyrido[3,2-d]pyrimidine-2,4-diamine |
Molecular Formula |
C7H7N5 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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